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Cat. No.: B12392940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BACE1-IN-13, also identified as Compound 36, is a potent, orally active, and brain-penetrant

inhibitor of Beta-secretase 1 (BACE1). BACE1 is a key aspartyl protease in the amyloidogenic

pathway, responsible for the initial cleavage of the Amyloid Precursor Protein (APP). This

cleavage is the rate-limiting step in the production of amyloid-beta (Aβ) peptides, particularly

the neurotoxic Aβ42 isoform, which is a hallmark of Alzheimer's disease pathology. Inhibition of

BACE1 is a primary therapeutic strategy aimed at reducing Aβ production. BACE1-IN-13 has

demonstrated high potency in both enzymatic and cellular assays, making it a valuable tool for

in vitro studies of Alzheimer's disease.[1]

Data Presentation
The inhibitory activity of BACE1-IN-13 has been quantified in both enzymatic and cell-based

assays. The following tables summarize the key quantitative data for easy comparison.
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Parameter Value Assay Type Reference

IC50 2.9 nM
BACE1 Enzymatic

Assay
[2]

IC50 1.3 nM hAβ42 Cellular Assay [1][2]

BACE2 IC50 11.5 nM Enzymatic Assay [1]

Cathepsin D IC50 > 100 µM Enzymatic Assay [1]

Table 1: In Vitro Inhibitory Activity of BACE1-IN-13.

Parameter Value Assay Type Reference

hERG IC50 > 10 µM
Cardiovascular Safety

Assay
[1]

P-glycoprotein Efflux

Ratio
5.3

Cell-Based Efflux

Assay
[1]

Metabolic Stability

(Human Liver

Microsomes)

8% metabolized after

15 min at 1 µM

In Vitro Metabolism

Assay
[1]

Table 2: Selectivity and Safety Profile of BACE1-IN-13.

Signaling Pathway
BACE1-IN-13 targets the amyloidogenic pathway by directly inhibiting the enzymatic activity of

BACE1. The diagram below illustrates the canonical amyloid precursor protein (APP)

processing pathway and the point of intervention for BACE1-IN-13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392940#bace1-in-13-experimental-protocol-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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